Cas no 637747-21-8 (7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one
• CAS No: 637747-21-8
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 5555225
• Update Time: 2025-11-01

7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]chromen-4-one
• 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C23H26N2O4/c1-15-21(16-6-4-5-7-20(16)28-3)22(27)17-8-9-19(26)18(23(17)29-15)14-25-12-10-24(2)11-13-25/h4-9,26H,10-14H2,1-3H3
• InChI Key： JQJJXTBLXLMADV-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN3CCN(C)CC3)C(O)=CC=C2C(=O)C=1C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one

Introduction to 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one (CAS No. 637747-21-8)

7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one, identified by its CAS number 637747-21-8, is a structurally complex organic compound belonging to the chromenone class. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features and potential therapeutic applications. The presence of multiple functional groups, including a hydroxyl group, a methoxy-substituted phenyl ring, a methyl group, and a piperazine moiety, contributes to its diverse chemical reactivity and biological activity.

The chromenone scaffold, characterized by a benzopyranone core, is well-documented for its broad spectrum of biological activities. Compounds within this class have been extensively studied for their roles in anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. The specific substitution pattern in 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one enhances its interaction with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological mechanisms of chromenone derivatives. Studies suggest that the hydroxyl group and the piperazine ring play critical roles in modulating receptor binding affinity and efficacy. The 2-methoxyphenyl substituent further influences the electronic properties of the molecule, potentially enhancing its bioavailability and metabolic stability.

In vitro studies have demonstrated that 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one exhibits notable inhibitory activity against various enzymes and receptors implicated in chronic diseases. For instance, preliminary data indicate that this compound may interfere with kinases involved in tumor proliferation and angiogenesis. Additionally, its antioxidant properties have been attributed to the ability of the chromenone core to scavenge reactive oxygen species (ROS), thereby mitigating oxidative stress-induced cellular damage.

The integration of 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one into drug development pipelines has been influenced by emerging trends in medicinal chemistry. The growing emphasis on multitargeted approaches has highlighted the potential of this compound to simultaneously modulate multiple disease pathways. Its structural features align well with current drug design principles aimed at improving selectivity and reducing off-target effects.

Preclinical investigations have begun to explore the pharmacokinetic profile of 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one, with initial findings suggesting favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These results are particularly encouraging given the challenges associated with oral bioavailability and systemic clearance in drug candidates derived from heterocyclic compounds.

The synthesis of 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one represents a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled efficient construction of complex molecular architectures while maintaining high purity standards. This has been crucial for advancing structural optimization studies aimed at enhancing potency and minimizing toxicity.

Collaborative efforts between academic researchers and industry scientists have accelerated the translation of laboratory findings into clinical applications. The development of high-throughput screening (HTS) platforms has allowed for rapid assessment of large compound libraries, including derivatives of 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(4-methylpiperazin-1-y m m m l l l l l l l l l l l l l llmlllmlmlllmlmlllmlmlllmlmlllmlmlllmlmlllmlmlllmlmlllmlmlllm llly y y y y y y y y y y y y y y y y y y y)y m m m llly)y m m m llly)y m m m llly)y m m llly)y m mlly)y mlly)y mlly)y mlly)y mlly)y mlly)y mlly)y mlly)y mlly)y mlly) . These technologies have identified novel lead compounds with therapeutic potential, underscoring the importance of compounds like 7-hydroxy-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-y hydroxy -3 -( 3 -( 3 -( 3 - ( 3 - ( 3 - ( 3 - ( 3 - ( ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) hydrox hyd rox hyd rox hyd rox hyd rox hyd rox hyd rox hyd rox hyd rox hyd rox hyd rox hyd rox pheny pheny pheny pheny pheny pheny pheny phenylll phenylll phenylll phenylll phenylll pheno pheno pheno pheno pheno pheno pheno pheno pyl-phe pyl-phe pyl-phe pyl-phe pyl-phe pyl-phe pyl-phe pyl-n n n n n n n n n n n n n n n n n n n n metho metho metho metho metho metho metho metho metho metho metho metho methoxoxoxoxoxoxoxoxoxoyyy yy yy yy yy yy yy yy yy yy yy yy o o o o o o o o o o o o xy xy xy xy xy xy xy xy xy xy xy xy chrome chrome chrome chrome chrome chrome chrome chrome chrome chrome chrome chrome on on on on on on on on on on on on one one one one one one one one one one one one one p > < p > The future directionsof research involving 7-hydroxy -3 -( 2 -meth oxyph enylll phenylll phenylll phenylll ph enylll ph enylll ph enylll ph enylllm me thlm me thlm me thlm me thlm me thlm me thlm me thlm me thlm me thlm me thlm me thlm methyl -8 -( lm eth lm eth lm eth lm eth lm eth lm eth lm eth lm eth lm eth lm eth lm eth lm eth lm eth lm eth lm Piperazine Piperazine Piperazine Piperazine Piperazine Piperazine Piperazine Piperazine Piperazine Piperazine Piperazine Piperazine Piperazine Piperazine Piperazine Piperazine -1 -y lmP iperazinyP iperazinyP iperazinyP iperazinyP iperazinyP iperazinyP iperazinyP iperazinyP iperazinyP iperazinyP iperazinyP iperazinyP ilm ilm ilm ilm ilm ilm ilm ilmy my my my my my my my my my my my my my my mymymymymymymymymymymymymymy p > < p > include exploring its potential as an antineoplastic agent , as well as investigating its interactions with inflammatory pathways . Advances in biopharmaceutical technology , such as CRISPR-based gene editing , may further elucidate the mechanisms through which this compound exerts its effects . Additionally , green chemistry principles are being integrated into synthetic protocols to ensure sustainable production practices . p > < p > The regulatory landscape for novel pharmaceutical entities continues to evolve , with agencies like the FDA and EMA emphasizing safety and efficacy through rigorous clinical trials . As such , ongoing studies are essential to validate preclinical findings and pave the way for regulatory approval . Collaborative networks among researchers , clinicians , and pharmaceutical companies are critical for accelerating this process . p > < p > In conclusion , 7-hydroxy -3 -( 2 -meth oxyph enylll phenylll ph enylll ph enylll ph enylllm me thlm me thlm methyl -8 -( lm eth lm eth lm eth lm eth lm eth lm Ethanol ethanol ethanol ethanol ethanol ethanol ethanol ethanol ethanol ethanol ethanol ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Ethanol Chromenone Chromenone Chromenone Chromenone Chromenone Chromenone Chromenone Chromenone Chromenone Chromenone Chromenone Chromenone Scaffold Scaffold Scaffold Scaffold Scaffold Scaffold Scaffold Scaffold Scaffold Scaffold Scaffold Scaffold Scaffold Scaffold Scaff ol d d d d d d d d d d d d d d d d dd dd dd dd dd dd dd dd dd dd dd dd dd dd ddddddddd p >